N-benzyl-4-isothiocyanatobenzenesulfonamide

• IUPAC Name: N-benzyl-4-isothiocyanatobenzenesulfonamide
• InChI: InChI=1S/C14H12N2O2S2/c17-20(18,16-10-12-4-2-1-3-5-12)14-8-6-13(7-9-14)15-11-19/h1-9,16H,10H2
• InChI Key: GUJFGUZSUVLWEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=C(C=C2)N=C=S
• Molecular Formula: C14H12N2O2S2
• Molecular Weight: 304.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of BITC is represented by the formula C14H12N2O2S2. More detailed structural analysis may require advanced techniques like NMR or X-ray crystallography, which are beyond my current capabilities.

Physical And Chemical Properties Analysis

BITC is a pale yellow crystalline powder that is soluble in organic solvents such as ethanol and dichloromethane. It exhibits a characteristic odor and melts at around 90-92°C.

Scientific Research Applications

Antimicrobial Agents

N-Benzyl-4-isothiocyanatobenzenesulfonamide derivatives have been explored for their antimicrobial properties. For instance, derivatives have shown significant potency against Mycobacterium tuberculosis, surpassing the clinical agent isoniazid in efficacy (Malwal et al., 2012). Such findings highlight the potential of these compounds in addressing tuberculosis, a major global health challenge.

Synthesis of Benzonitriles

The compound has also been used in the novel synthesis of benzonitriles, serving as an electrophilic cyanation reagent. This methodology has been applied to a range of aryl and heteroaryl bromides, demonstrating good to excellent yields and showcasing the versatility of this compound in organic synthesis (Anbarasan et al., 2011).

Solid-Phase Synthesis Applications

In solid-phase synthesis, polymer-supported benzenesulfonamides prepared from immobilized primary amines and 2/4-nitrobenzenesulfonyl chloride, closely related to this compound, have been used as key intermediates for various chemical transformations. This approach facilitates the generation of diverse privileged scaffolds, demonstrating the utility of sulfonamide derivatives in combinatorial chemistry and drug discovery (Fülöpová & Soural, 2015).

Inhibition of Carbonic Anhydrase

Benzene sulfonamides, including derivatives of this compound, have been studied as inhibitors of carbonic anhydrase, an enzyme implicated in various physiological processes. Research shows that these compounds can inhibit different isozymes of carbonic anhydrase, offering insights into the development of therapeutic agents for diseases where carbonic anhydrase activity is a factor (Wilkinson et al., 2007).

Safety and Hazards

BITC is classified as an irritant. Proper safety measures should be taken while handling this compound to avoid any adverse effects. More detailed safety and hazard information should be available in the Material Safety Data Sheet (MSDS) provided by the supplier.